Cas no 56305-14-7 (Phosphorodiamidic acid, tetraethyl-, 2-propynyl ester)

• Product Name: Phosphorodiamidic acid, tetraethyl-, 2-propynyl ester
• CAS No: 56305-14-7
• MF: C₁₁H₂₃N₂O₂P
• MW: 246.286283731461
• CID: 349271
• PubChem ID: 71444753
• Update Time: 2025-04-19

Phosphorodiamidic acid, tetraethyl-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodiamidic acid, tetraethyl-, 2-propynyl ester
• N-[diethylamino(prop-2-ynoxy)phosphoryl]-N-ethylethanamine
• Prop-2-yn-1-yl N,N,N',N'-tetraethylphosphorodiamidate
• DTXSID90853507
• 56305-14-7

• Inchi： 1S/C11H23N2O2P/c1-6-11-15-16(14,12(7-2)8-3)13(9-4)10-5/h1H,7-11H2,2-5H3
• InChI Key： DEHSPEZTBSYMPL-UHFFFAOYSA-N
• SMILES： P(N(CC)CC)(N(CC)CC)(=O)OCC#C

Computed Properties

• Exact Mass: 246.14989
• Monoisotopic Mass: 246.14971498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78